Cas no 2137830-78-3 (2-(carboxymethyl)amino-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(carboxymethyl)amino-1,3-thiazole-5-carboxylic acid
• CAS No: 2137830-78-3
• MF: C₆H₆N₂O₄S
• MW: 202.187839984894
• CID: 5777160
• PubChem ID: 165475278
• Update Time: 2025-06-14

2-(carboxymethyl)amino-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1122738
• 2-[(carboxymethyl)amino]-1,3-thiazole-5-carboxylic acid
• 2137830-78-3
• 2-(carboxymethyl)amino-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C6H6N2O4S/c9-4(10)2-8-6-7-1-3(13-6)5(11)12/h1H,2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： BFTONVCJJWEEIH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1NCC(=O)O

Computed Properties

• Exact Mass: 202.00482785g/mol
• Monoisotopic Mass: 202.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 128Ų

Additional information on 2-(carboxymethyl)amino-1,3-thiazole-5-carboxylic acid

Recent Advances in the Study of 2-(carboxymethyl)amino-1,3-thiazole-5-carboxylic acid (CAS: 2137830-78-3)

The compound 2-(carboxymethyl)amino-1,3-thiazole-5-carboxylic acid (CAS: 2137830-78-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic thiazole derivative, characterized by its unique carboxylic acid functional groups, has shown promising potential in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the antimicrobial efficacy of 2-(carboxymethyl)amino-1,3-thiazole-5-carboxylic acid against multidrug-resistant bacterial strains. The research demonstrated that the compound exhibits potent inhibitory effects on Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of conventional antibiotics. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways.

In another groundbreaking study, researchers explored the anti-inflammatory properties of this thiazole derivative. Using in vitro and in vivo models, the team observed that 2-(carboxymethyl)amino-1,3-thiazole-5-carboxylic acid significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound's mechanism of action involves the inhibition of NF-κB signaling, a key pathway in inflammatory responses. These findings suggest its potential as a novel therapeutic agent for treating chronic inflammatory diseases.

The synthesis and structural optimization of 2-(carboxymethyl)amino-1,3-thiazole-5-carboxylic acid have also been a focal point of recent research. A 2024 study in Organic & Biomolecular Chemistry reported an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs green chemistry principles, such as solvent-free reactions and catalytic processes, making it more sustainable for large-scale production.

Furthermore, computational studies have provided insights into the compound's molecular interactions and binding affinities. Molecular docking simulations revealed that 2-(carboxymethyl)amino-1,3-thiazole-5-carboxylic acid exhibits high affinity for several enzyme targets, including cyclooxygenase-2 (COX-2) and dihydrofolate reductase (DHFR). These findings support its potential as a multi-target drug candidate for treating complex diseases.

In conclusion, the recent advancements in the study of 2-(carboxymethyl)amino-1,3-thiazole-5-carboxylic acid (CAS: 2137830-78-3) highlight its versatility and therapeutic potential. Ongoing research aims to further explore its applications, optimize its pharmacokinetic properties, and advance its development into clinical trials. The compound's unique chemical structure and broad biological activity make it a promising candidate for future drug discovery efforts.